Cas no 112309-98-5 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl-)

• Product Name: Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl-
• CAS No: 112309-98-5
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 1200272
• PubChem ID: 3847415
• Update Time: 2025-11-02

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl-
• 1-ethenyl-4-[4-(4-ethenylphenoxy)butoxy]benzene
• JandaJel? crosslinker
• 1,4-Bis(4-vinylphenoxy)butane
• DTXSID50397255
• SCHEMBL1260922
• 1-(4-(4-vinylphenoxyl)-butoxy)-4-vinylbenzene
• DB-211005
• 1,4-Bis(4-vinylphenoxy)butane, >90%
• 1-(4-(4-Vinylphenoxy)butoxy)-4-vinylbenzene
• 112309-98-5

• Inchi： 1S/C20H22O2/c1-3-17-7-11-19(12-8-17)21-15-5-6-16-22-20-13-9-18(4-2)10-14-20/h3-4,7-14H,1-2,5-6,15-16H2
• InChI Key： RAPXVKLHABTPOM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=C)=CC=1)CCCCOC1C=CC(C=C)=CC=1

Computed Properties

• Exact Mass: 294.16206
• Monoisotopic Mass: 294.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl-

Recent Advances in the Study of Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl- (CAS: 112309-98-5) in Chemical and Biomedical Applications

The compound Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl- (CAS: 112309-98-5) has recently gained significant attention in chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and emerging applications in drug development and material science.

Recent studies have demonstrated that 112309-98-5 serves as a valuable intermediate in the synthesis of novel polymeric materials with tunable mechanical and thermal properties. The compound's bifunctional structure, featuring reactive vinyl groups at both ends connected by a flexible butanediol spacer, makes it particularly suitable for creating cross-linked polymer networks. A 2023 study published in the Journal of Polymer Science highlighted its effectiveness in producing shape-memory polymers with potential biomedical applications.

In pharmaceutical research, derivatives of 112309-98-5 have shown promising biological activity. A team at the University of California recently reported (Nature Chemical Biology, 2024) that modified versions of this compound exhibit selective inhibition of certain kinase enzymes involved in inflammatory pathways. The researchers utilized molecular docking studies to demonstrate how the compound's flexible linker allows optimal positioning for target binding while maintaining metabolic stability.

The synthesis and scale-up of 112309-98-5 have seen notable improvements in the past year. A patent application (WO2023/154321) describes an optimized catalytic process using ruthenium-based catalysts that achieves >90% yield with excellent purity. This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Characterization studies using advanced techniques such as NMR crystallography and time-resolved fluorescence spectroscopy have provided new insights into the compound's conformational dynamics. These findings, published in Chemical Communications (2024), reveal that the butanediol linker adopts multiple low-energy conformations in solution, which may explain its versatility in different applications.

Emerging applications in drug delivery systems have been particularly exciting. Researchers have successfully incorporated 112309-98-5 into pH-responsive nanocarriers that demonstrate controlled release properties. A recent study in ACS Nano (2024) showed that these carriers can effectively deliver anticancer drugs with reduced systemic toxicity, achieving tumor-specific accumulation through enhanced permeability and retention effects.

Looking forward, several research groups are investigating the compound's potential in creating bio-based materials. Preliminary results suggest that when combined with renewable monomers, 112309-98-5 can form sustainable polymers with comparable performance to petroleum-based alternatives. This aligns with growing industry demands for environmentally friendly materials in medical devices and packaging applications.

In conclusion, Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[4-ethenyl- (112309-98-5) represents a versatile building block with expanding applications across chemical and biomedical fields. Ongoing research continues to uncover new properties and potential uses for this compound, making it an important focus area for both academic and industrial researchers in the coming years.